3-chloro-1-isopropylpyrazin-2(1H)-one
Overview
Description
3-Chloro-1-isopropylpyrazin-2(1H)-one, more commonly known as CIP, is a heterocyclic organic compound with a wide range of applications in the fields of medicinal chemistry and scientific research. CIP is a versatile compound that can be synthesized in various ways and has been studied extensively for its unique properties.
Scientific Research Applications
Synthesis and Chemical Reactions
- Research has explored the synthesis and reactions of chloro-isopropyl-isobutylpyrazines, leading to the preparation of compounds like deoxymutaaspergillic acid and 2-hydroxy-3-isobutyl-6-isopropylpyrazine 1-oxide. These processes demonstrate the versatility of pyrazine derivatives in chemical synthesis (Ohta et al., 1978).
- Studies on chloro- and methyl-substituted 10H-pyrazino[2,3-b][1,4]benzothiazines have shown their potential as neuroleptics, highlighting the significance of substituent variation on the pyrazine nucleus for biological activity (Saari et al., 1983).
Potential Ligands for Receptor Complexes
- A study on the synthesis of imidazo[1,5-d]pyrido[2,3-b][1,4]thiazines from 2-chloro-3-nitropyridine, resulting in compounds that are potential ligands for the γ-aminobutyric acid A/benzodiazepine receptor complex, illustrates the application of pyrazine derivatives in developing new pharmaceuticals (Weber & Erker, 2002).
Characterization and Synthesis Techniques
- Advances in synthetic routes for 2-methoxy-3-alkylpyrazines have been discussed, highlighting the importance of correct substitution patterns for the desired chemical properties. This research provides insights into the synthesis and characterization of pyrazine derivatives (Schmarr et al., 2011).
- A facile synthesis method for 8-chloro-[1,2,4]triazolo[4,3-a]pyrazine derivatives from 2-chloro-3-hydrazinylpyrazine using chloramine T trihydrate has been developed, showcasing an efficient route to access new pyrazine-based scaffolds (Mal et al., 2015).
properties
IUPAC Name |
3-chloro-1-propan-2-ylpyrazin-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9ClN2O/c1-5(2)10-4-3-9-6(8)7(10)11/h3-5H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MZEOLTBFQRMAGP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1C=CN=C(C1=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
172.61 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-chloro-1-isopropylpyrazin-2(1H)-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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